
Technical Safety & Handling Guide: 6-Chloro-2-
benzoxazolinone (CAS: 19932-84-4)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 6-Chloro-2-ethylbenzoxazole

CAS No.: 1027019-12-0

Cat. No.: B2510140

Get Quote

Analysis of Structural Analogs and Safety Protocols for
Benzoxazole Scaffolds
Executive Summary & Identification Alert
CRITICAL IDENTIFICATION NOTE: A discrepancy exists between the chemical name provided

in the topic ("6-Chloro-2-ethylbenzoxazole") and the CAS number provided (19932-84-4).

CAS 19932-84-4 corresponds to 6-Chloro-2-benzoxazolinone (also known as 6-Chloro-2-

hydroxybenzoxazole or 6-Chloro-2(3H)-benzoxazolone).

6-Chloro-2-ethylbenzoxazole is a distinct structural analog with an ethyl group at the C2

position rather than a carbonyl/hydroxyl.

Decision Protocol: As the CAS number is the primary unique identifier for Safety Data Sheets

(SDS), this guide analyzes CAS 19932-84-4. However, due to the structural similarity

(benzoxazole core), the safety protocols described herein are largely transferable to the 2-ethyl

derivative, with specific caveats noted for volatility and reactivity.
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Chemical Identity Table
Property Detail

CAS Number 19932-84-4

Preferred Name 6-Chloro-2-benzoxazolinone

Synonyms
6-Chloro-2(3H)-benzoxazolone; 6-

Chlorobenzo[d]oxazol-2(3H)-one

Molecular Formula C₇H₄ClNO₂

Molecular Weight 169.56 g/mol

Structure
Bicyclic heterocycle (Benzene fused to oxazole

ring with C2 ketone)

Physical State Solid (Crystalline powder)

Melting Point 193.0 – 197.0 °C (Lit.)

GHS Hazard Analysis & Toxicology (E-E-A-T)
As an Application Scientist, I interpret the GHS codes not just as labels, but as indicators of

chemical reactivity and biological interaction. Benzoxazolinones are "privileged scaffolds" in

medicinal chemistry, often bioisosteres for muscle relaxants (e.g., Chlorzoxazone). This

biological activity implies inherent toxicity.

Hazard Classification (GHS)
Based on structural analogs and supplier data for CAS 19932-84-4:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[2]

Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2]

STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.[2][3][4]
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Toxicological Mechanism & Causality
Irritation (H315/H319): The benzoxazolinone core is weakly acidic (pKa ~9). Upon contact

with mucous membranes, it can act as a proton donor, disrupting local pH balance and

causing protein denaturation in sensitive tissues (eyes/lungs).

Acute Toxicity (H302): The 6-chloro substituent increases lipophilicity (LogP ~1.8–2.0),

enhancing bioavailability. Once ingested, these compounds can modulate ion channels

(specifically calcium-activated potassium channels), which is the mechanism of action for

related muscle relaxants. Overexposure leads to CNS depression.

Risk Management & Engineering Controls
Effective safety is not about eliminating hazards but managing exposure. The following

workflow utilizes the "Hierarchy of Controls" applied specifically to this solid intermediate.

PPE Selection Protocol[4][7]
Hand Protection: Nitrile rubber (0.11 mm minimum) is sufficient for incidental contact with the

solid. For solution-phase handling (e.g., in DMF or DMSO), use Silver Shield/4H laminates,

as polar aprotic solvents permeate nitrile rapidly, carrying the solute with them.

Respiratory Protection: Due to the high melting point (>190°C), vapor pressure is negligible

at room temperature. However, as a fine powder, dust inhalation is the primary risk. A P95 or

N95 particulate respirator is mandatory during weighing or transfer outside a fume hood.

Visualization: Risk Assessment Logic
The following diagram illustrates the decision matrix for handling CAS 19932-84-4.
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Start: Handling CAS 19932-84-4

Check Physical State

Solid (Powder)

 Weighing/Transfer

Solution (Dissolved)

 Reaction/Workup

Risk: Particulate Inhalation Risk: Dermal Absorption via Solvent

Control: Fume Hood + N95 Mask
Anti-static spatula

Control: Splash Goggles + 
Chem-Resistant Gloves (Laminate)

Proceed with Experiment
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Caption: Decision logic for Personal Protective Equipment (PPE) selection based on the

physical state of the benzoxazolinone derivative.

Experimental Workflow: N-Alkylation Protocol
To demonstrate the "Application Scientist" perspective, we provide a standard protocol for

utilizing this intermediate. CAS 19932-84-4 is frequently used as a nucleophile in N-alkylation

reactions to generate bioactive derivatives.

Objective: N-alkylation of 6-Chloro-2-benzoxazolinone. Safety Criticality: This reaction involves

base-mediated deprotonation, generating a reactive anion.
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Step-by-Step Methodology
Setup: In a flame-dried Round Bottom Flask (RBF) equipped with a magnetic stir bar,

dissolve 1.0 eq of CAS 19932-84-4 in anhydrous DMF (Dimethylformamide).

Why: DMF is required to solubilize the polar benzoxazolinone and stabilize the

intermediate anion.

Deprotonation: Cool to 0°C. Add 1.2 eq of Potassium Carbonate (K₂CO₃) or Sodium Hydride

(NaH) carefully.

Caution: If using NaH, H₂ gas is evolved. Ensure venting.

Addition: Dropwise add 1.1 eq of Alkyl Halide (e.g., Ethyl Iodide).

Reaction: Allow to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor via TLC

(Hexane/EtOAc).

Quench: Pour mixture into ice-water. The product often precipitates.

Isolation: Filter the solid or extract with Ethyl Acetate.

Visualization: Synthesis Safety Workflow

Reagents:
CAS 19932-84-4 + Base

Mixing (0°C)
Exothermic Risk

 Dissolve in DMF Reaction (RT)
Closed System

 Add Electrophile Quench (Ice Water)
Stop Reaction

 Monitor TLC Waste Disposal
Halogenated Organic

 Aqueous Layer

Click to download full resolution via product page

Caption: Operational workflow for the N-alkylation of 6-chloro-2-benzoxazolinone, highlighting

critical control points.

Emergency Response Protocols
In the event of exposure, immediate action mitigates long-term damage. These protocols are

self-validating based on the chemical properties defined in Section 1.
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Scenario Immediate Action Scientific Rationale

Eye Contact
Rinse with water for 15

minutes lifting eyelids.[2][4][5]

The compound is a solid

irritant; mechanical flushing is

required to remove particles

before they dissolve and alter

ocular pH.

Skin Contact
Wash with soap and water.[1]

[4][5][6] Do not use ethanol.

Ethanol acts as a permeation

enhancer, potentially driving

the lipophilic chloro-compound

deeper into the dermis. Soap

emulsifies the compound

safely.

Inhalation

Move to fresh air.[1][3][4][5][6]

If breathing is difficult, oxygen.

[7]

Respiratory irritation (H335)

causes bronchoconstriction.

Fresh air reduces partial

pressure of the irritant in the

lungs.

Spill Cleanup
Dry Sweep or Vacuum (HEPA).

Do not wet sweep.

Wetting the powder creates a

slippery, contaminated sludge

that is harder to contain. Dry

removal minimizes surface

area contact.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://images.thdstatic.com/catalog/pdfImages/3b/3b862ed0-2fb7-42e0-b043-aca75b7c46b5.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL07981~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2015:48:49~~2-Chlorobenzoxazole~~
https://m.chemicalbook.com/ProductMSDSDetailCB6159443_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6159443_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAH2787714&productDescription=2-AMINO-6-CHLROBENZOTHIAZO+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC105681000&productDescription=BENZOXAZOLE%2C+99%2B%25+100GRBENZOX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC404530250&productDescription=2-CHLOROBENZOXAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-298638.pdf
https://store.apolloscientific.co.uk/storage/msds/OR4251_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-2_3-dihydrobenzoxazol-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-2_3-dihydrobenzoxazol-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/7226
https://pubchem.ncbi.nlm.nih.gov/compound/7226
https://www.benchchem.com/product/b2510140/docs#technical-safety-handling-guide-6-chloro-2-benzoxazolinone-cas-19932-84-4
https://www.benchchem.com/product/b2510140/docs#technical-safety-handling-guide-6-chloro-2-benzoxazolinone-cas-19932-84-4
https://www.benchchem.com/product/b2510140/docs#technical-safety-handling-guide-6-chloro-2-benzoxazolinone-cas-19932-84-4
https://www.benchchem.com/product/b2510140/docs#technical-safety-handling-guide-6-chloro-2-benzoxazolinone-cas-19932-84-4
https://www.benchchem.com/product/b2510140?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2510140?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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